N-ethyl-N-(4-fluorophenyl)thiophene-3-carboxamide

• IUPAC Name: N-ethyl-N-(4-fluorophenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C13H12FNOS/c1-2-15(12-5-3-11(14)4-6-12)13(16)10-7-8-17-9-10/h3-9H,2H2,1H3
• InChI Key: KJDZAEDTRXCMDB-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)F)C(=O)C2=CSC=C2
• Molecular Formula: C13H12FNOS
• Molecular Weight: 249.31 g/mol

Description

N-ethyl-N-(4-fluorophenyl)thiophene-3-carboxamide, also known as A-836,339, is a chemical compound that belongs to the class of synthetic cannabinoids. It was developed as a research tool to study the endocannabinoid system, which is involved in various physiological processes such as pain sensation, appetite, and mood regulation.

Scientific Research Applications

N-ethyl-N-(4-fluorophenyl)thiophene-3-carboxamide has been used extensively in scientific research to study the endocannabinoid system. It has been found to be a potent and selective agonist for the cannabinoid receptor type 1 (CB1), which is primarily found in the brain and is involved in various physiological processes such as pain sensation, appetite, and mood regulation. This compound has been used to study the role of CB1 receptors in these processes and to develop new drugs that target this receptor.

Mechanism of Action

N-ethyl-N-(4-fluorophenyl)thiophene-3-carboxamide acts as an agonist for the CB1 receptor, which is a G protein-coupled receptor. Activation of this receptor leads to the inhibition of adenylyl cyclase and the activation of mitogen-activated protein kinase (MAPK) signaling pathways. This results in the modulation of various physiological processes such as pain sensation, appetite, and mood regulation.
Biochemical and Physiological Effects:
N-ethyl-N-(4-fluorophenyl)thiophene-3-carboxamide has been found to have various biochemical and physiological effects. It has been shown to have analgesic effects, reducing pain sensation in animal models. It has also been found to have anorectic effects, reducing food intake in animal models. Additionally, this compound has been found to have anxiolytic and antidepressant effects, improving mood in animal models.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(4-fluorophenyl)thiophene-3-carboxamide has several advantages for lab experiments. It is a potent and selective agonist for the CB1 receptor, making it a useful tool for studying the endocannabinoid system. It has also been optimized for high purity and yield, making it suitable for various research purposes. However, one limitation of this compound is that it is not suitable for use in human subjects due to its potential psychoactive effects.

Future Directions

There are several future directions for the research of N-ethyl-N-(4-fluorophenyl)thiophene-3-carboxamide. One direction is to further study the effects of this compound on the endocannabinoid system and its potential therapeutic applications. Another direction is to develop new drugs that target the CB1 receptor for various medical conditions such as pain, obesity, and mood disorders. Additionally, the development of new synthetic cannabinoids that target other receptors in the endocannabinoid system may provide new insights into the physiological processes regulated by this system.

Synthesis Methods

The synthesis of N-ethyl-N-(4-fluorophenyl)thiophene-3-carboxamide involves the reaction of 4-fluorobenzoyl chloride with thiophene-3-carboxamide in the presence of a base such as triethylamine. The resulting intermediate is then reacted with ethylamine to yield the final product. The synthesis of this compound has been optimized to yield high purity and yield, making it suitable for research purposes.